Cas no 901791-87-5 (Bis(1-dodecyl-3-methyl-1h-imidazol-3-ium) Sulfate)

• Product Name: Bis(1-dodecyl-3-methyl-1h-imidazol-3-ium) Sulfate
• CAS No: 901791-87-5
• MF: C₁₆H₃₂N₂O₄S
• MW: 348.50128364563
• MDL: MFCD19442817
• CID: 1953463
• PubChem ID: 87223962
• Update Time: 2025-04-21

Bis(1-dodecyl-3-methyl-1h-imidazol-3-ium) Sulfate Chemical and Physical Properties

Names and Identifiers

• Bis(1-dodecyl-3-methyl-1h-imidazol-3-ium) Sulfate
• LS-131770
• 1-methyl-3-dodecylimidazolium hydrogen sulfate
• 1-Methyl-3-diphenylmethyl-piperidein-(3)
• (1-Methyl-1,2,5,6-tetrahydro-[3]pyridyl)-diphenyl-methanol
• [C12mim][HSO4]
• BRN 0023391
• 1-Methyl-1,2,5,6-tetrahydro-3-pyridyldiphenylcarbinol
• AGN-PC-00IZZD
• 1-DODECYL-3-METHYLIMIDAZOLIUM HYDROGEN SULFATE
• 3-Dodecyl-1-methyl-1H-imidazol-3-ium hydrogensulfate
• 901791-87-5
• 1-dodecyl-3-methyl-1H-imidazol-3-ium hydrogensulfate
• 1-Dodecyl-3-methyl-1H-imidazolium sulfate
• ZB1674
• DB-322840
• SCHEMBL1293534
• F71364
• BS-52597
• 3-Dodecyl-1-methyl-1H-imidazolium sulfate

• MDL： MFCD19442817
• Inchi： 1S/C16H31N2.H2O4S/c1-3-4-5-6-7-8-9-10-11-12-13-18-15-14-17(2)16-18;1-5(2,3)4/h14-16H,3-13H2,1-2H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： UBBUGAQGCCPJHI-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.N1(C=C[N+](C)=C1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 348.20827868g/mol
• Monoisotopic Mass: 348.20827868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų